Cas no 2229620-20-4 (1-3-(methoxymethyl)furan-2-ylpropan-2-ol)

• Product Name: 1-3-(methoxymethyl)furan-2-ylpropan-2-ol
• CAS No: 2229620-20-4
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 6191246
• PubChem ID: 165980344
• Update Time: 2025-07-02

1-3-(methoxymethyl)furan-2-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(methoxymethyl)furan-2-ylpropan-2-ol
• 2229620-20-4
• 1-[3-(methoxymethyl)furan-2-yl]propan-2-ol
• EN300-1774681

• Inchi： 1S/C9H14O3/c1-7(10)5-9-8(6-11-2)3-4-12-9/h3-4,7,10H,5-6H2,1-2H3
• InChI Key： SGLFDPXCHBRQND-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1CC(C)O

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.6Ų

Additional information on 1-3-(methoxymethyl)furan-2-ylpropan-2-ol

Comprehensive Overview of 1-3-(methoxymethyl)furan-2-ylpropan-2-ol (CAS No. 2229620-20-4)

1-3-(methoxymethyl)furan-2-ylpropan-2-ol (CAS No. 2229620-20-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, characterized by its furan ring and methoxymethyl functional group, is part of a growing class of heterocyclic compounds that are increasingly being explored for their versatility in pharmaceuticals, flavor and fragrance formulations, and material science. Its molecular formula and structural features make it a subject of interest for researchers and industry professionals alike.

The chemical structure of 1-3-(methoxymethyl)furan-2-ylpropan-2-ol includes a furan ring, which is a five-membered aromatic ring containing an oxygen atom. This ring is substituted with a methoxymethyl group at the 2-position and a propan-2-ol side chain at the 3-position. Such substitutions are known to influence the compound's reactivity, solubility, and overall stability, making it a valuable intermediate in synthetic chemistry. The presence of the hydroxyl group in the side chain further enhances its potential for derivatization, allowing for the creation of a wide range of derivatives with tailored properties.

In the context of current trends, 1-3-(methoxymethyl)furan-2-ylpropan-2-ol aligns with the growing demand for sustainable chemicals and bio-based intermediates. As industries shift toward greener alternatives, compounds like this one, which can be derived from renewable resources such as furfural or biomass, are gaining traction. Researchers are particularly interested in its potential as a building block for biodegradable polymers or as a precursor for green solvents. These applications are highly relevant to today's focus on environmental sustainability and circular economy principles.

Another area where 1-3-(methoxymethyl)furan-2-ylpropan-2-ol shows promise is in the flavor and fragrance industry. The furan moiety is known to contribute to the aroma profiles of many natural and synthetic compounds, often imparting sweet, caramel-like, or nutty notes. This makes the compound a candidate for use in food additives, perfumery, and essential oil formulations. With consumers increasingly seeking natural and clean-label ingredients, the development of such compounds is a hot topic in the field.

From a pharmaceutical perspective, 1-3-(methoxymethyl)furan-2-ylpropan-2-ol could serve as a key intermediate in the synthesis of drug candidates. The furan ring is a common pharmacophore found in many bioactive molecules, including antimicrobials, anti-inflammatory agents, and anticancer drugs. Its structural features may allow for the design of novel compounds with improved efficacy and reduced side effects. This aligns with the ongoing search for new therapeutic agents to address unmet medical needs.

In the realm of material science, the compound's potential extends to the development of advanced polymers and functional materials. The hydroxyl group and furan ring can participate in various polymerization reactions, enabling the creation of materials with unique properties such as thermal stability, flexibility, or biocompatibility. Such materials could find applications in packaging, coatings, or even medical devices, catering to the demand for innovative and high-performance solutions.

For those searching for information on 1-3-(methoxymethyl)furan-2-ylpropan-2-ol, common queries include its synthesis methods, physical and chemical properties, and safety data. While detailed safety assessments are essential for handling any chemical, this compound is not classified as a hazardous substance under standard regulations. Researchers and manufacturers are advised to consult reliable sources such as material safety data sheets (MSDS) and peer-reviewed literature for specific guidelines.

In summary, 1-3-(methoxymethyl)furan-2-ylpropan-2-ol (CAS No. 2229620-20-4) is a multifaceted compound with broad potential across industries. Its relevance to sustainability, flavor and fragrance, pharmaceuticals, and material science makes it a compelling subject for further research and development. As the scientific community continues to explore its applications, this compound is poised to play a significant role in advancing green chemistry and innovative technologies.